Cas no 104615-28-3 (2-(Furan-2-YL)-[1,2,4]triazolo[1,5-C]quinazolin-5-amine)

2-(Furan-2-YL)-[1,2,4]triazolo[1,5-C]quinazolin-5-amine structure
104615-28-3 structure
Product Name:2-(Furan-2-YL)-[1,2,4]triazolo[1,5-C]quinazolin-5-amine
CAS No:104615-28-3
MF:C13H9N5O
MW:251.243461370468
CID:2623692
PubChem ID:14031894
Update Time:2025-04-21

2-(Furan-2-YL)-[1,2,4]triazolo[1,5-C]quinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(furan-2-yl)-[1,2,4]triazolo[1,5-c]quinazolin-5-amine
    • 2-(2-Furanyl)-[1,2,4]triazolo[1,5-c]quinazoline-5-amine
    • 2-(2-Furanyl)[1,2,4]triazolo[1,5-c]quinazolin-5-amine
    • BDBM50023496
    • SCHEMBL10712368
    • SCHEMBL24209870
    • 2-Furan-2-yl-[1,2,4]triazolo[1,5-c]quinazolin-5-ylamine
    • WTQTWLIUVOLCCQ-UHFFFAOYSA-N
    • DTXSID20554717
    • CHEMBL267415
    • 2-(2-furyl)-5-imino-5,6-dihydro[1,2,4]triazolo[1,5-c]quinazoline
    • 104615-28-3
    • 2-(Furan-2-yl)[1,2,4]triazolo[1,5-c]quinazolin-5-amine
    • 2-(Furan-2-YL)-[1,2,4]triazolo[1,5-C]quinazolin-5-amine
    • Inchi: 1S/C13H9N5O/c14-13-15-9-5-2-1-4-8(9)12-16-11(17-18(12)13)10-6-3-7-19-10/h1-7H,(H2,14,15)
    • InChI Key: WTQTWLIUVOLCCQ-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1=NN2C(N)=NC3C=CC=CC=3C2=N1

Computed Properties

  • Exact Mass: 251.08070993Da
  • Monoisotopic Mass: 251.08070993Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 82.2Ų
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